Cas no 1332355-13-1 ((3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone)

• Product Name: (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone
• CAS No: 1332355-13-1
• MF: C₁₄H₁₀F₂OS
• MW: 264.290409564972
• MDL: MFCD20041386
• CID: 5572054
• PubChem ID: 54595969
• Update Time: 2025-05-19

(3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)[3-(methylsulfanyl)phenyl]methanone
• Methanone, (3,4-difluorophenyl)[3-(methylthio)phenyl]-
• (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone

• MDL： MFCD20041386
• Inchi： 1S/C14H10F2OS/c1-18-11-4-2-3-9(7-11)14(17)10-5-6-12(15)13(16)8-10/h2-8H,1H3
• InChI Key： HGVQDQGTXQKHMT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(C1=CC=CC(SC)=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 388.3±42.0 °C(Predicted)

Additional information on (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone

Introduction to (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone (CAS No. 1332355-13-1)

(3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone, with the CAS number 1332355-13-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a difluorophenyl group and a methylsulfanyl group, making it a versatile candidate for a wide range of chemical and biological studies.

The chemical formula of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone is C₁₆H₁₂F₂O₂S. Its molecular weight is approximately 298.32 g/mol. The compound's structure consists of two aromatic rings connected by a carbonyl group, with one ring substituted by two fluorine atoms and the other by a methylsulfanyl group. This unique arrangement of functional groups imparts specific chemical and physical properties that are of interest to researchers.

In the realm of pharmaceutical research, (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the compound's role in cancer research. A 2020 study in the European Journal of Medicinal Chemistry investigated the anti-cancer effects of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone and its derivatives on various cancer cell lines. The results indicated that these compounds could induce apoptosis and inhibit cell proliferation in breast and lung cancer cells, highlighting their potential as novel anti-cancer agents.

Beyond its biological applications, (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone has also been studied for its material properties. In materials science, this compound has been used as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, a 2019 study in the Journal of Materials Chemistry C reported the synthesis of conjugated polymers using (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone as a monomer unit. The resulting polymers exhibited excellent photoluminescence and charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3,4-difluorobenzoyl chloride with 3-methylthiophenol in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic process can be optimized to improve efficiency and reduce costs, making it feasible for large-scale production.

In terms of safety and handling, it is important to note that while (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone is not classified as a hazardous substance under current regulations, proper safety protocols should always be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

The future prospects for (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.

In conclusion, (3,4-difluorophenyl)3-(methylsulfanyl)phenylmethanone (CAS No. 1332355-13-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique molecular structure and promising biological activities make it an exciting area of research for scientists and engineers alike.